Cas no 202124-74-1 (methyl 2-(4-cyanobenzylamino)acetate)

• Product Name: methyl 2-(4-cyanobenzylamino)acetate
• CAS No: 202124-74-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 2109177
• PubChem ID: 10965616
• Update Time: 2025-04-21

methyl 2-(4-cyanobenzylamino)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-cyanobenzylamino)acetate
• AKOS000227473
• DA-08482
• SCHEMBL5346390
• 202124-74-1
• methyl 2-((4-cyanobenzyl)amino)acetate
• JGDNLNGUBKTITA-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2O2/c1-15-11(14)8-13-7-10-4-2-9(6-12)3-5-10/h2-5,13H,7-8H2,1H3
• InChI Key： JGDNLNGUBKTITA-UHFFFAOYSA-N
• SMILES： O(C)C(CNCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1Ų